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Compound of Interest

Compound Name:
3,5-Difluoro-4-

hydroxybenzaldehyde

CAS No.: 118276-06-5

Cat. No.: B106909 Get Quote

3,5-Difluoro-4-hydroxybenzaldehyde (DFHBA) is a highly versatile substituted aromatic

aldehyde that serves as a crucial building block in the synthesis of complex molecules.[1] Its

applications span the development of novel pharmaceuticals and advanced materials, where

the precise structure and purity of intermediates are paramount.[1][2] Among the fundamental

physicochemical properties, the melting point stands out as a primary indicator of identity and

purity. An accurate determination of this value is not merely a routine measurement but a

cornerstone of quality control, ensuring the reliability and reproducibility of synthetic outcomes.

This guide provides a comprehensive examination of the melting point of 3,5-Difluoro-4-
hydroxybenzaldehyde. Moving beyond a simple statement of the value, we will explore the

underlying scientific principles that govern its melting behavior, present a rigorous, field-proven

protocol for its accurate determination, and offer insights into the interpretation of experimental

results. This document is designed to equip researchers and drug development professionals

with the expertise to confidently assess the quality of this important synthetic intermediate.

Physicochemical Profile
A clear understanding of a compound's basic properties is the foundation for all subsequent

experimental work. 3,5-Difluoro-4-hydroxybenzaldehyde is a white to cream crystalline solid

whose identity is established by the following characteristics.[3]
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Property Value Source

IUPAC Name
3,5-difluoro-4-

hydroxybenzaldehyde
[3][4]

CAS Number 118276-06-5 [3][4]

Molecular Formula C₇H₄F₂O₂ [3][4]

Molar Mass 158.10 g/mol [4]

Appearance
White to cream crystals or

crystalline powder
[3]

Reported Melting Point
119.0 - 126.0 °C (for ≥96.0%

purity)
[3]

Note: The reported melting point is a specification range for a commercial product. As will be

discussed, a highly purified sample is expected to exhibit a much sharper melting range.

Scientific Principles of Melting Point Analysis
The melting point is the temperature at which a substance transitions from a solid to a liquid

state. This phase change occurs when the thermal energy supplied to the system overcomes

the intermolecular forces holding the molecules in a fixed crystal lattice.[5] For 3,5-Difluoro-4-
hydroxybenzaldehyde, these forces are dictated by its unique molecular structure.

Causality of Experimental Observations:

Molecular Structure and Intermolecular Forces: The melting point is influenced by hydrogen

bonding from the para-hydroxyl (-OH) group, dipole-dipole interactions from the aldehyde (-

CHO) and carbon-fluorine bonds, and van der Waals forces. The two electron-withdrawing

fluorine atoms modulate the electron density of the aromatic ring and can influence crystal

packing, a key determinant of melting point.[6] For comparison, the parent compound, 4-

hydroxybenzaldehyde, melts at a lower temperature of 116 °C, highlighting the impact of the

fluorine substituents.[7]

The Role of Purity: A pure crystalline solid typically has a sharp, well-defined melting point,

often within a narrow range of 0.5-1.0 °C. The presence of even small amounts of soluble
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impurities disrupts the crystal lattice, which reduces the energy required to break it apart.

This results in two observable effects: a depression of the melting point and a broadening of

the melting range.[8] Therefore, the melting range is a powerful and sensitive indicator of

purity.

Potential for Polymorphism: Polymorphism is the ability of a solid material to exist in multiple

crystalline forms.[9] Each polymorph has a unique crystal lattice arrangement and,

consequently, a different melting point. While not specifically documented for DFHBA in the

searched literature, benzaldehyde derivatives can exhibit polymorphism, which could lead to

variations in observed melting points depending on the crystallization conditions used during

synthesis and purification.[9] A second melting point determination should always use a fresh

sample, as the previously melted and re-solidified material may have formed a different

polymorphic state.[10]

A Validated Protocol for Accurate Melting Point
Determination
Achieving an accurate and reproducible melting point requires a systematic approach that

encompasses apparatus calibration, meticulous sample preparation, and a controlled

measurement process.

Part 1: Apparatus Calibration
Expertise & Experience: An uncalibrated instrument is a source of systemic error. Calibration

ensures that the temperature recorded by the apparatus accurately reflects the true

temperature of the sample. This procedure should be performed regularly using certified

reference standards with known, sharp melting points that bracket the expected melting point

of the sample.[11][12]

Protocol Steps:

Select at least two certified reference standards with melting points near the expected value

for DFHBA (e.g., Benzoic Acid, ~122 °C).

Following the specific instructions for your melting point apparatus, enter the calibration

mode.[13][14]
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Prepare and load a capillary tube with the first reference standard as described in Part 2.

Run the calibration routine, using a slow heating rate (1 °C/min) near the certified melting

point.

Record the observed melting temperature.

Repeat for the second standard.

If the observed values deviate from the certified values, generate a calibration curve or apply

the necessary correction factor as specified by the instrument manufacturer.
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Caption: Workflow for Melting Point Apparatus Calibration.
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Part 2: Sample Preparation and Measurement
Trustworthiness: The validity of the final measurement is entirely dependent on the integrity of

the sample preparation. Each step is designed to eliminate variables that could lead to

erroneous results.

Protocol Steps:

Sample Drying: Ensure the DFHBA sample is completely dry. If necessary, dry the sample in

a vacuum desiccator over a suitable desiccant (e.g., P₂O₅) for several hours.[15]

Causality: Residual solvent acts as an impurity, causing melting point depression and

broadening.[10]

Pulverization: Place a small amount of the dry sample on a clean, dry watch glass. Using a

spatula, crush the sample into a fine, homogeneous powder.[15]

Causality: A fine powder ensures uniform packing and efficient heat transfer throughout

the sample.[15]

Capillary Loading: Tap the open end of a capillary melting point tube into the powdered

sample until a small amount enters the tube. Invert the tube and tap it gently on a hard

surface to cause the solid to fall to the closed end. Alternatively, drop the tube down a long

glass tube to pack the sample firmly.[10]

Sample Height: Continue loading until the packed sample height is 2-3 mm.

Causality: A sample height greater than 3 mm will result in a temperature differential

across the sample, causing an artificially broad melting range.[10]

Initial Heating: Place the loaded capillary into the heating block of the calibrated apparatus.

Heat the sample at a rapid rate (e.g., 5-10 °C/min) to a temperature approximately 20 °C

below the expected melting point of ~122 °C.[11]

Final Heating: Reduce the heating rate to 1-2 °C/min.

Causality: A slow ramp rate is critical to allow the heating block, thermometer, and sample

to remain in thermal equilibrium, ensuring an accurate reading.[10]
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Record Melting Range:

T1: Record the temperature at which the first droplet of liquid becomes visible.[10]

T2: Record the temperature at which the last solid crystal melts, and the sample is

completely transformed into a transparent liquid.[10]

Reporting: Report the result as a range from T1 to T2.
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Caption: Workflow for Sample Preparation and Measurement.
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Interpretation and Troubleshooting
The observed melting range provides direct insight into the purity of the 3,5-Difluoro-4-
hydroxybenzaldehyde sample.

High Purity Sample: A melting range of 1-2 °C (e.g., 122.5 - 123.5 °C) is indicative of a high-

purity compound.

Impure Sample: A broad melting range (e.g., 118 - 123 °C) that is depressed relative to the

pure compound strongly suggests the presence of impurities. The commercial specification

of 119.0-126.0 °C[3] reflects an acceptance window for material with a purity of

approximately 97%, acknowledging that it will not melt as sharply as a recrystallized,

analytically pure sample.

Troubleshooting Guide:

Observation Potential Cause(s) Corrective Action

Broad Melting Range

1. Sample contains impurities.

2. Heating rate too fast. 3.

Poorly packed/too much

sample.

1. Purify sample (e.g.,

recrystallization). 2. Repeat

with a 1-2 °C/min ramp rate. 3.

Repack a new capillary to 2-3

mm.

Sample Shrinks or Sags

Before Melting
Insufficiently packed sample.

Repack capillary, ensuring firm

packing by tapping or dropping

through a long tube.

Observed MP is Higher than

Expected

Apparatus is not calibrated

correctly.

Calibrate the apparatus using

certified standards.

Sample Decomposes

(Darkens)

Compound is thermally

unstable at its melting point.

Record the temperature of

decomposition. Use a

specialized apparatus for rapid

heating if necessary.

Conclusion
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The melting point of 3,5-Difluoro-4-hydroxybenzaldehyde is a fundamental property that is

indispensable for its identification and quality assessment in research and drug development

settings. An accurate determination hinges on a clear understanding of the principles of phase

transitions, the influence of impurities, and rigorous adherence to a validated experimental

protocol. By implementing proper apparatus calibration, meticulous sample preparation, and

controlled heating rates, researchers can confidently use the melting point to verify the integrity

of this key synthetic intermediate, ensuring the success and reproducibility of their scientific

endeavors.
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Email: info@benchchem.com or Request Quote Online.

Sources

1. nbinno.com [nbinno.com]

2. wisdomlib.org [wisdomlib.org]

3. 3,5-Difluoro-4-hydroxybenzaldehyde, 97% 1 g | Buy Online | Thermo Scientific Chemicals
[thermofisher.com]

4. 3,5-Difluoro-4-hydroxybenzaldehyde | C7H4F2O2 | CID 10192584 - PubChem
[pubchem.ncbi.nlm.nih.gov]

5. westlab.com [westlab.com]

6. sciencing.com [sciencing.com]

7. 4-Hydroxybenzaldehyde - Wikipedia [en.wikipedia.org]

8. SSERC | Melting point determination [sserc.org.uk]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 12 Tech Support

https://www.intechopen.com/online-first/83115
https://pharmaguidehub.com/calibration-of-melting-point-apparatus/
https://www.mt.com/dam/mt_documentation/Guide/Default/MPDP_Guide_EN.pdf
https://www.benchchem.com/product/b106909?utm_src=pdf-body
https://www.benchchem.com/product/b106909?utm_src=pdf-body
https://www.inno-pharmchem.com/news/chemical-synthesis-with-3-5-difluoro-4-hydroxybenzaldehyde-manufacturer-and-supplier-guide_20240129.html
https://www.youtube.com/watch?v=s-Yk-3ALo84
https://www.scribd.com/document/406080340/SOP-For-Melting-Point-Calibration
https://res.cloudinary.com/cole-parmer/image/upload/v1677085773/kl/uploads/documents/M9000-Calibration-Procedure.pdf
https://www.benchchem.com/product/b106909?utm_src=pdf-custom-synthesis
https://www.nbinno.com/article/pharmaceutical-intermediates/chemical-synthesis-3-5-difluoro-4-hydroxybenzaldehyde-manufacturer-guide-ba
https://www.wisdomlib.org/concept/benzaldehyde-derivatives
https://www.thermofisher.com/order/catalog/product/H26139.03
https://www.thermofisher.com/order/catalog/product/H26139.03
https://pubchem.ncbi.nlm.nih.gov/compound/3_5-Difluoro-4-hydroxybenzaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/3_5-Difluoro-4-hydroxybenzaldehyde
https://www.westlab.com/blog/measuring-melting-point
https://www.sciencing.com/factors-affect-melting-point-8690403/
https://en.wikipedia.org/wiki/4-Hydroxybenzaldehyde
https://www.sserc.org.uk/resources/chemistry-resources/chemistry-skills/melting-point-determination/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b106909?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


9. researchgate.net [researchgate.net]

10. chem.libretexts.org [chem.libretexts.org]

11. csub.edu [csub.edu]

12. scribd.com [scribd.com]

13. m.youtube.com [m.youtube.com]

14. res.cloudinary.com [res.cloudinary.com]

15. uomus.edu.iq [uomus.edu.iq]

To cite this document: BenchChem. [Introduction: The Critical Role of a Fundamental
Property]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b106909#3-5-difluoro-4-hydroxybenzaldehyde-
melting-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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